1-(6-Fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(2-methoxyphenyl)-3-pyrrolin-2-one

Specification

• Molecular Formula: C23H15FN2O5S
• Molecular Weight: 450.4 g/mol
• IUPAC Name: 1-(6-fluoro-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2-(2-methoxyphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C23H15FN2O5S/c1-30-15-6-3-2-5-13(15)19-18(20(27)16-7-4-10-31-16)21(28)22(29)26(19)23-25-14-9-8-12(24)11-17(14)32-23/h2-11,19,28H,1H3
• Standard InChI Key: OBQJVMGOPOEKFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)F)O)C(=O)C5=CC=CO5

Introduction

1-(6-Fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(2-methoxyphenyl)-3-pyrrolin-2-one is a complex organic compound belonging to the class of heterocyclic compounds. It features a unique structure that integrates benzothiazole and pyrrolinone moieties, known for their diverse biological activities. The presence of fluorine and various functional groups enhances its potential applications in medicinal chemistry and material science.

Synthesis

The synthesis of 1-(6-Fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(2-methoxyphenyl)-3-pyrrolin-2-one typically involves multi-step organic synthesis techniques. These methods often start with commercially available benzothiazole derivatives and pyrrolinone precursors. The specific synthetic pathways can vary, but they generally require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Comparison with Similar Compounds

Compound Name	Structure	Biological Activity	Unique Features
6-Fluorobenzothiazole	Simple benzothiazole	Antimicrobial	Used as a scaffold for drug development
2-Amino-6-fluorobenzothiazole	Amino-substituted benzothiazole	Antibacterial	Enhances solubility and reactivity
1-(6-Fluorobenzothiazol-2-yl)-4-(2-furylcarbonyl)-3-hydroxy-5-(4-methylphenyl)-3-pyrrolin-2-one	Complex pyrrolinone derivative	Potential pharmaceutical applications	Includes benzothiazole and pyrrolinone moieties

Potential Applications

Given its complex structure and the presence of fluorine, this compound may have potential applications in medicinal chemistry, particularly in the development of new drugs with enhanced biological activity. Further research is needed to explore its therapeutic potential fully.